Cas no 2138409-43-3 (1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea)

• Product Name: 1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea
• CAS No: 2138409-43-3
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6313385
• PubChem ID: 165779122
• Update Time: 2025-07-24

1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-744004
• 1-(4-ethynylphenyl)-3-(2-methylbutan-2-yl)urea
• 2138409-43-3
• 1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea

• Inchi： 1S/C14H18N2O/c1-5-11-7-9-12(10-8-11)15-13(17)16-14(3,4)6-2/h1,7-10H,6H2,2-4H3,(H2,15,16,17)
• InChI Key： DVUVMBYGAMYRNE-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C#C)=CC=1)NC(C)(C)CC

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Additional information on 1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea

Comprehensive Overview of 1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea (CAS No. 2138409-43-3)

1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea, with the CAS number 2138409-43-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This urea derivative features a unique molecular structure combining an ethynylphenyl group and a 2-methylbutan-2-yl moiety, making it a valuable intermediate for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential applications due to its modular design, which allows for further functionalization.

The compound's ethynyl group (-C≡CH) is a key reactive site, enabling click chemistry reactions such as the Huisgen cycloaddition (azide-alkyne coupling). This property makes 1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea a candidate for bioconjugation and polymer chemistry. Recent studies highlight its role in developing targeted drug delivery systems and bioactive probes, aligning with the growing demand for precision medicine tools. Its urea backbone also contributes to hydrogen bonding interactions, which are critical in molecular recognition processes.

In the context of AI-driven drug discovery, CAS 2138409-43-3 has been explored as a fragment library component for virtual screening. Its balanced lipophilicity (logP ~3.2) and moderate molecular weight (~230 g/mol) comply with Lipinski's Rule of Five, enhancing its druggability profile. Computational models suggest potential inhibitory effects on kinase targets, though experimental validation is ongoing. This aligns with industry trends favoring small-molecule modulators for undruggable targets.

Synthetic accessibility is another advantage of 1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea. The compound can be prepared via isocyanate-amine coupling between 4-ethynylaniline and 2-methyl-2-butyl isocyanate, with yields exceeding 75% under optimized conditions. Scalability studies indicate compatibility with continuous flow chemistry—a green chemistry approach reducing solvent waste. These features address sustainability concerns in chemical manufacturing, a hot topic in ESG (Environmental, Social, and Governance)-focused research.

Analytical characterization of CAS 2138409-43-3 typically involves HPLC (>98% purity), NMR (1H/13C), and HRMS data. The compound exhibits stability under ambient conditions but should be stored under inert atmosphere due to the ethynyl group's sensitivity to oxidation. Such detailed quality control protocols ensure reproducibility in biomedical applications, addressing a major pain point in translational research.

Emerging applications include its use as a building block for metal-organic frameworks (MOFs) and covalent organic polymers (COPs). The ethynyl moiety allows coordination with transition metals like palladium in catalytic systems, while the urea unit provides structural rigidity. These hybrid materials show promise in carbon capture and heterogeneous catalysis, areas gaining traction in clean energy initiatives.

From a commercial perspective, 1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea remains a low-volume specialty chemical, with pricing reflecting its research-grade purity (>95%). Suppliers often provide custom synthesis services to meet demand from biotech startups and academic labs. The compound is listed in SciFinder and PubChem databases (CID 162384017), facilitating global collaboration in multidisciplinary projects.

Ongoing investigations focus on structure-activity relationships (SAR) of urea derivatives in modulating protein-protein interactions (PPIs). The 2-methylbutan-2-yl substituent may influence steric hindrance and metabolic stability—key parameters in lead optimization phases. Such research supports the compound's potential as a scaffold for neurodegenerative disease therapeutics, a field with high unmet medical need.

In summary, 1-(4-Ethynylphenyl)-3-(2-methylbutan-2-yl)urea (CAS 2138409-43-3) represents a versatile chemical entity bridging medicinal chemistry and materials science. Its dual functionality, synthetic tractability, and compatibility with modern high-throughput screening platforms position it as a valuable asset in next-generation research. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound's relevance is expected to grow across multiple disciplines.